Cas no 159680-32-7 (L-Glutamine-5-)
L-Glutamine-5- Chemical and Physical Properties
Names and Identifiers
-
- L-Glutamine-5-13C
- L-Glutamine-5-13C Hydrochloride
- (2S)-2,5-diamino-5-oxopentanoic acid
- 2-Aminoglutaramic Acid-13C
- Acustasin-13C
- Aesgen 14-13C
- A-Glutamine-13C
- Cebrogen-13C
- Glumin-13C
- Levoglutamide-13C
- Saforis-13C
- Stimulina-13C
- NSC 27421-13C
- γ-GlutaMine-13C
- L-GLUTAMINE (5-13C)
- L-Glutamine-5-
- X9J59ZMX6R
- CS-0375815
- Glutamine 5-C-13
- L-(5-~13~C)Glutamine
- L-Glutamine-5-13C, 99 atom % 13C, 99% (CP)
- 184161-19-1
- DTXSID30745659
- 5-13c-Glutamine
- MS-22833
- 159680-32-7
- UNII-X9J59ZMX6R
- HY-N0390S4
- L-Glutamine-13C
- (2S)-2,5-diamino-5-oxo(513C)pentanoic acid
- DA-64952
-
- Inchi: 1S/C5H10N2O3/c6-3(5(9)10)1-2-4(7)8/h3H,1-2,6H2,(H2,7,8)(H,9,10)/t3-/m0/s1/i4+1
- InChI Key: ZDXPYRJPNDTMRX-MYXYCAHRSA-N
- SMILES: OC([C@H](CC[13C](N)=O)N)=O
Computed Properties
- Exact Mass: 147.07200
- Monoisotopic Mass: 147.07249702g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.1
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Melting Point: 185 °C (dec. )(lit.)
- PSA: 107.40000
- LogP: 0.51380
L-Glutamine-5- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G597298-2.5mg |
L-Glutamine-13C |
159680-32-7 | 2.5mg |
$ 58.00 | 2023-09-07 | ||
| TRC | G597298-5mg |
L-Glutamine-13C |
159680-32-7 | 5mg |
$ 75.00 | 2023-09-07 | ||
| TRC | G597298-25mg |
L-Glutamine-13C |
159680-32-7 | 25mg |
$ 247.00 | 2023-09-07 | ||
| MedChemExpress | HY-N0390S4-5mg |
L-Glutamine-5- |
159680-32-7 | ≥98.0% | 5mg |
¥5200 | 2024-07-21 | |
| MedChemExpress | HY-N0390S4-10mg |
L-Glutamine-5- |
159680-32-7 | ≥98.0% | 10mg |
¥8300 | 2024-07-21 | |
| MedChemExpress | HY-N0390S4-1mg |
L-Glutamine-5- |
159680-32-7 | ≥98.0% | 1mg |
¥2080 | 2024-07-21 | |
| 1PlusChem | 1P00AOV2-5mg |
L-GLUTAMINE (5-13C) |
159680-32-7 | 98% | 5mg |
$780.00 | 2024-06-20 | |
| 1PlusChem | 1P00AOV2-10mg |
L-GLUTAMINE (5-13C) |
159680-32-7 | 98% | 10mg |
$1227.00 | 2024-06-20 | |
| Ambeed | A1555121-1mg |
L-Glutamine-5-13C |
159680-32-7 | 98% +98%atom%13C | 1mg |
$320.0 | 2025-02-28 | |
| Ambeed | A1555121-5mg |
L-Glutamine-5-13C |
159680-32-7 | 98% +98%atom%13C | 5mg |
$800.0 | 2025-02-28 |
L-Glutamine-5- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on L-Glutamine-5-
Introduction to L-Glutamine-5 and Compound with CAS No. 159680-32-7
L-Glutamine, a conditionally essential amino acid, plays a pivotal role in various physiological processes, making it a subject of extensive research in the field of chemobiomedicine. The compound with the CAS number 159680-32-7 is a specific isomer or derivative of L-Glutamine that has garnered significant attention due to its unique properties and potential applications. This introduction delves into the chemical structure, biological functions, and recent advancements in the utilization of L-Glutamine-5 and its derivative.
The molecular formula of L-Glutamine is C5H10O4N2, and it is classified as a non-essential amino acid in adults but becomes essential during periods of stress, illness, or intense physical activity. The derivative with CAS number 159680-32-7 may possess modified properties that enhance its bioavailability or therapeutic efficacy. Recent studies have highlighted the importance of L-Glutamine in maintaining gut health, immune function, and metabolic balance.
In the realm of clinical research, L-Glutamine has been extensively studied for its potential benefits in treating various conditions, including burn injuries, critical illnesses, and muscle wasting. The derivative identified by CAS No. 159680-32-7 has shown promise in preclinical trials as a novel therapeutic agent. For instance, research indicates that this compound may help in reducing inflammation and promoting tissue repair, which are crucial mechanisms in wound healing and recovery from surgery.
The synthesis and characterization of L-Glutamine-5 have been a focus of synthetic chemists due to its structural complexity and potential applications in drug development. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and interactions. These studies have revealed that the derivative exhibits unique binding properties with various biological targets, making it a promising candidate for developing new pharmacological agents.
One of the most compelling aspects of L-Glutamine derivatives is their role in modulating the immune system. Emerging research suggests that compounds like the one with CAS number 159680-32-7 can enhance immune responses by activating specific pathways involved in immune cell differentiation and proliferation. This finding has significant implications for the development of immunotherapies targeting chronic diseases and infections.
The pharmacokinetics of L-Glutamine derivatives have also been a subject of interest. Studies have shown that these compounds can be efficiently absorbed and utilized by cells, leading to prolonged therapeutic effects. This property makes them suitable for oral administration, which would greatly improve patient compliance compared to injectable formulations. Additionally, research on metabolic pathways has revealed that L-Glutamine derivatives can be integrated into existing metabolic networks without causing adverse effects.
In conclusion, the compound with CAS number 159680-32-7 represents a significant advancement in the field of chemobiomedicine. Its unique properties and potential applications make it a valuable asset in both clinical and research settings. As our understanding of L-Glutamine and its derivatives continues to grow, we can anticipate further breakthroughs that will enhance our ability to treat a wide range of diseases and improve overall health outcomes.
159680-32-7 (L-Glutamine-5-) Related Products
- 56-85-9(L-Glutamine)
- 34218-76-3(D,L-Homoglutamine)
- 26700-71-0(L-Glutamine,homopolymer)
- 14341-78-7(L-Glutamine-d)
- 5959-95-5(D-Glutamine)
- 585-21-7(DL-Glutamine)
- 204451-48-9(L-Glutamine-)
- 61748-57-0(Propyl, 3-amino-1-(aminocarbonyl)-3-carboxy-, (S)-)
- 184161-19-1(L-Glutamine-13C5)
- 6899-04-3(DL-Glutamine)